N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C10H15N3OS.ClH/c1-7-6-15-10(12-7)13-9(14)8-2-4-11-5-3-8;/h6,8,11H,2-5H2,1H3,(H,12,13,14);1H
• InChI Key: BKGXGZIJFPEIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2CCNCC2.Cl
• Molecular Formula: C10H16ClN3OS
• Molecular Weight: 261.77 g/mol
• CAS No.: 1351643-26-9

Description

N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3OS and its molecular weight is 261.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Minor Groove Binding

Hoechst 33258 and its analogues, including N-methyl piperazine derivatives, have been extensively utilized as fluorescent DNA stains due to their strong binding affinity to the minor groove of double-stranded B-DNA, particularly at AT-rich sequences. These compounds are instrumental in various biological research applications such as chromosome and nuclear staining, flow cytometry for DNA content analysis, and plant cell biology. Their utility extends to radioprotection and as topoisomerase inhibitors, offering a foundation for rational drug design and a model for studying DNA sequence recognition and binding mechanisms (Issar & Kakkar, 2013).

Antitubercular Activity

Research on derivatives of N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride, particularly 2-isonicotinoylhydrazinecarboxamide and related compounds, shows promising in vitro antitubercular activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria. These studies contribute to the rational design of new leads for anti-TB compounds, highlighting the potential of these chemical structures in developing treatments for tuberculosis (Asif, 2014).

Antitumor Activity

Imidazole derivatives, including those related to this compound, have been reviewed for their antitumor properties. Compounds in this class have shown potential as new antitumor drugs, with studies highlighting the synthesis of compounds possessing various biological properties beyond their initial antitumor activity, indicating a broader application in cancer research (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

CNS Acting Drugs

Functional chemical groups, including this compound, may serve as lead molecules for the synthesis of compounds with Central Nervous System (CNS) activity. These heterocycles, possessing nitrogen (N), sulfur (S), and oxygen (O) atoms, are explored for their effects on the CNS, potentially offering new avenues for the treatment of CNS disorders (Saganuwan, 2017).

Smoking Cessation

Cannabinoid CB1 receptor antagonists, structurally related to this compound, have been investigated for their utility in smoking cessation treatments. Preclinical and clinical studies suggest that these compounds, including rimonabant (SR141716), could be effective in reducing nicotine self-administration and relapse rates in smokers, although their use may be limited by side effects (Foll, Forget, Aubin, & Goldberg, 2008).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . The specific mode of action of this compound would depend on its primary targets and the biological activity it exhibits.

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways depending on their biological activity . The exact pathways affected by this compound would depend on its primary targets and mode of action.

Result of Action

Thiazole derivatives are known to have diverse biological activities . The specific effects of this compound would depend on its mode of action and the biochemical pathways it affects.

Biochemical Analysis

Biochemical Properties

N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the primary interactions is with cyclooxygenase enzymes (COX-1 and COX-2), where it exhibits inhibitory effects . This inhibition is crucial for its anti-inflammatory properties, as it reduces the production of pro-inflammatory prostaglandins. Additionally, the compound has been shown to interact with certain neurotransmitter receptors, potentially modulating their activity and affecting neural signaling pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. In particular, the compound has been observed to inhibit the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), a key regulator of immune response and inflammation . This inhibition leads to a decrease in the expression of inflammatory cytokines and other mediators, thereby reducing inflammation. Furthermore, the compound affects cellular metabolism by altering the activity of enzymes involved in metabolic pathways, such as glycolysis and oxidative phosphorylation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of cyclooxygenase enzymes, inhibiting their catalytic activity and reducing the synthesis of prostaglandins . Additionally, the compound interacts with transcription factors such as NF-κB, preventing their translocation to the nucleus and subsequent activation of target genes . This results in a downregulation of pro-inflammatory gene expression. The compound also modulates the activity of various kinases and phosphatases, further influencing cell signaling pathways and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over different time periods. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over time . Short-term exposure to the compound results in immediate inhibition of cyclooxygenase activity and a rapid decrease in prostaglandin levels . Long-term studies have shown that the compound maintains its anti-inflammatory effects, with sustained inhibition of NF-κB activation and reduced expression of inflammatory mediators . Prolonged exposure may lead to adaptive cellular responses, potentially altering the compound’s efficacy over time .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively reduces inflammation and pain without significant adverse effects . Higher doses may lead to toxicity, manifesting as gastrointestinal disturbances, liver damage, and renal impairment . Threshold effects have been observed, where doses above a certain level result in a disproportionate increase in adverse effects . These findings highlight the importance of dose optimization to maximize therapeutic benefits while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized in the liver by cytochrome P450 enzymes, which facilitate its biotransformation into active and inactive metabolites . The compound also affects metabolic flux by modulating the activity of key enzymes in glycolysis and the tricarboxylic acid cycle . These interactions can lead to changes in metabolite levels, influencing cellular energy production and overall metabolic homeostasis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound is readily absorbed and distributed throughout the body, with high concentrations observed in the liver, kidneys, and brain . It interacts with membrane transporters such as organic anion-transporting polypeptides (OATPs) and P-glycoprotein, which facilitate its cellular uptake and efflux . These interactions influence the compound’s localization and accumulation within specific tissues, affecting its overall pharmacokinetics and pharmacodynamics .

Subcellular Localization

This compound exhibits specific subcellular localization patterns that influence its activity and function. The compound is predominantly localized in the cytoplasm, where it interacts with various enzymes and signaling molecules . It also accumulates in the nucleus, where it modulates gene expression by interacting with transcription factors and other nuclear proteins . Post-translational modifications, such as phosphorylation and ubiquitination, may further regulate the compound’s localization and activity within different cellular compartments .